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Compound of Interest

Compound Name: o-(3-Methoxypropyl)homoserine

Cat. No.: B13638204

Get Quote

Part 1: Strategic Overview
Introduction
O-(3-Methoxypropyl)-L-homoserine is a non-canonical amino acid (ncAA) structurally

analogous to L-methionine. By replacing the thioether sulfur of methionine with an oxygen atom

and extending the alkyl chain, researchers can probe hydrogen bonding networks, alter

metabolic stability, or utilize the molecule as a bio-orthogonal handle in protein engineering.

The Synthetic Challenge: Lactonization
The direct alkylation of L-homoserine is chemically non-viable due to the rapid intramolecular

cyclization of the hydroxyl side chain onto the activated carboxyl group, forming L-homoserine

lactone. This side reaction is thermodynamically favored under acidic or activating conditions.

The Solution: A "Double-Lock" Protection Strategy. To synthesize the target ether with high

enantiomeric excess (

), we employ an orthogonal protection scheme:

N-Terminus: Protected with tert-butyloxycarbonyl (Boc) to prevent N-alkylation.
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C-Terminus: Protected as a tert-butyl ester (

). This steric bulk prevents lactonization and allows for simultaneous global deprotection with
the Boc group in the final step.

Part 2: Visual Workflow (Pathway Logic)
The following diagram illustrates the critical decision points and reaction flow, ensuring the

preservation of chirality.
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Caption: Figure 1. Modular synthesis pathway utilizing a double-protection strategy to bypass

the thermodynamic trap of lactonization.

Part 3: Detailed Experimental Protocols
Phase I: Scaffold Preparation (Protection)
Note: If commercially available, start with N-Boc-L-homoserine tert-butyl ester to skip to Phase

II.

Reagents:

L-Homoserine (purity

)

Di-tert-butyl dicarbonate (
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)[1]

tert-Butyl alcohol (

)[2][3]

EDC

HCl (Coupling agent)

DMAP (Catalyst)

Protocol:

N-Protection: Dissolve L-homoserine (10 mmol) in 1:1 Dioxane/Water (50 mL). Add 1M

NaOH to adjust pH to 9.0. Slowly add

(1.1 eq) at

. Stir at RT for 12h.[4] Acidify with KHSO4 to pH 2, extract with EtOAc.

C-Protection: Dissolve N-Boc-L-homoserine (from step 1) in dry DCM (30 mL). Add

(5 eq), EDC

HCl (1.2 eq), and DMAP (0.1 eq). Stir at RT for 16h.

Validation: TLC (Hexane:EtOAc 3:1). The product should move significantly higher (

) than the acid.

Purification: Flash chromatography on silica gel.

Phase II: The Critical Etherification (O-Alkylation)
This step utilizes a Williamson ether synthesis. The choice of base (NaH) requires strict

anhydrous conditions to prevent hydrolysis of the ester.

Reagents:

N-Boc-L-homoserine tert-butyl ester (1.0 eq)
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1-Bromo-3-methoxypropane (1.5 eq) [CAS: 36865-41-5]

Sodium Hydride (NaH, 60% dispersion in oil) (1.2 eq)

Tetrabutylammonium iodide (TBAI) (0.1 eq) - Catalyst

Anhydrous DMF (Solvent)

Step-by-Step:

Setup: Flame-dry a 2-neck round bottom flask under Argon.

Solubilization: Dissolve the protected homoserine scaffold (2.0 g, 7.2 mmol) in anhydrous

DMF (20 mL). Cool to

in an ice bath.

Deprotonation: Add NaH (345 mg, 8.6 mmol) portion-wise over 15 minutes.

Observation: Gas evolution (

) will occur. Stir at

for 30 mins until evolution ceases.

Alkylation: Add 1-bromo-3-methoxypropane (1.65 g, 10.8 mmol) dropwise via syringe. Add

TBAI (260 mg) to catalyze the substitution.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–18 hours.

Monitoring: Check via TLC.[3] The starting material spot should disappear.

Quench: Cool to

. Carefully add saturated

solution (10 mL) to quench excess hydride.

Workup: Dilute with water (50 mL) and extract with Diethyl Ether (
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mL). Wash combined organics with Brine (

), dry over

, and concentrate in vacuo.

Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Yield Expectation: 65–75% as a clear oil.

Phase III: Global Deprotection & Isolation
Simultaneous removal of the Boc (amine) and t-Butyl (carboxyl) groups.

Reagents:

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIPS) - Scavenger

Dichloromethane (DCM)

Protocol:

Dissolve the alkylated intermediate in DCM (10 mL).

Add a "Cleavage Cocktail": TFA:DCM:TIPS (50:45:5 v/v).

Stir at RT for 2–3 hours.

Isolation: Remove volatiles under reduced pressure (Rotavap).

Precipitation: Add cold Diethyl Ether to the oily residue. Triturate vigorously to precipitate the

product as the Trifluoroacetate salt.

Final Purification: Reverse-phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1%

TFA). Lyophilize to obtain the white powder.

Part 4: Quality Control & Data Specifications
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Analytical Expectations
Parameter Specification Method

Appearance
White to off-white hygroscopic

powder
Visual

Purity HPLC (210 nm)

Identity (

NMR)

3.35 (s, 3H,

),

3.5-3.6 (m, side chain ethers)

or

Mass Spec consistent with calc.[3] mass

(approx 192.1 Da)
ESI-MS

Chiral Purity Chiral HPLC

Troubleshooting Guide
Problem: Low yield in Step 2 (Alkylation).

Root Cause:[5][6][7][8][9][10] Moisture in DMF or old NaH.

Fix: Distill DMF over

and use fresh NaH.

Problem: Racemization (Loss of optical activity).

Root Cause:[5][6][7][8][9][10] Over-heating during NaH deprotonation.

Fix: Strictly maintain

during base addition. Consider using Silver Oxide (

) as a milder, non-basic alternative if racemization persists [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Fidelity Synthesis of O-(3-
Methoxypropyl)-L-homoserine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13638204/docs#application-note-high-fidelity-
synthesis-of-o-3-methoxypropyl-l-homoserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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